Cas no 39078-40-5 (Carbamothioic acid, ethyl-, S-butyl ester (9CI))

• Product Name: Carbamothioic acid, ethyl-, S-butyl ester (9CI)
• CAS No: 39078-40-5
• MF: C₇H₁₅NOS
• MW: 161.265100717545
• CID: 323789
• PubChem ID: 3037430
• Update Time: 2025-04-19

Carbamothioic acid, ethyl-, S-butyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Carbamothioic acid, ethyl-, S-butyl ester (9CI)
• O-Butan-2-yl hydrogen ethylcarbonimidothioate
• DTXSID50959897
• Carbamothioic acid, ethyl-, S-butyl ester
• 39078-40-5
• O-sec-Butyl ethylcarbamothioate

• Inchi： 1S/C7H15NOS/c1-4-6(3)9-7(10)8-5-2/h6H,4-5H2,1-3H3,(H,8,10)
• InChI Key： ATOJBHJWQMBYMX-UHFFFAOYSA-N
• SMILES： S=C(NCC)OC(C)CC

Computed Properties

• Exact Mass: 161.08755
• Monoisotopic Mass: 161.087435
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.4
• XLogP3: 2.2

Experimental Properties

• Density: 0.979
• Boiling Point: 187.7°Cat760mmHg
• Flash Point: 67.3°C
• Refractive Index: 1.483
• PSA: 21.26